Cas no 1500053-06-4 ({[1,2,3,4]Tetrazolo[1,5-a]pyridin-8-yl}methanamine)

{[1,2,3,4]Tetrazolo[1,5-a]pyridin-8-yl}methanamine is a heterocyclic compound featuring a fused tetrazole and pyridine core with an aminomethyl functional group. This structure imparts unique reactivity, making it valuable as a versatile intermediate in pharmaceutical and agrochemical synthesis. The tetrazole moiety enhances metabolic stability and bioavailability, while the pyridine scaffold offers opportunities for further functionalization. The primary amine group enables facile derivatization via amidation, reductive amination, or other coupling reactions. Its rigid bicyclic framework contributes to improved binding affinity in target interactions, particularly in medicinal chemistry applications. The compound's balanced lipophilicity and polarity make it suitable for drug discovery programs requiring small, synthetically tractable building blocks with potential bioisosteric properties.
{[1,2,3,4]Tetrazolo[1,5-a]pyridin-8-yl}methanamine structure
1500053-06-4 structure
Product Name:{[1,2,3,4]Tetrazolo[1,5-a]pyridin-8-yl}methanamine
CAS No:1500053-06-4
MF:C6H7N5
MW:149.153279542923
CID:6110136
PubChem ID:82502527
Update Time:2025-10-29

{[1,2,3,4]Tetrazolo[1,5-a]pyridin-8-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • EN300-6830693
    • 1500053-06-4
    • {[1,2,3,4]tetrazolo[1,5-a]pyridin-8-yl}methanamine
    • {[1,2,3,4]Tetrazolo[1,5-a]pyridin-8-yl}methanamine
    • Inchi: 1S/C6H7N5/c7-4-5-2-1-3-11-6(5)8-9-10-11/h1-3H,4,7H2
    • InChI Key: GQTRBOBDELSBMK-UHFFFAOYSA-N
    • SMILES: N12C=CC=C(CN)C1=NN=N2

Computed Properties

  • Exact Mass: 149.07014524g/mol
  • Monoisotopic Mass: 149.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 69.1Ų

{[1,2,3,4]Tetrazolo[1,5-a]pyridin-8-yl}methanamine Pricemore >>

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